Cas no 1852758-98-5 (3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid)

• Product Name: 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid
• CAS No: 1852758-98-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5715259
• PubChem ID: 131023312
• Update Time: 2025-06-11

3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid
• 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylicacid
• EN300-1449295
• 1852758-98-5
• 4-Pyridinecarboxylic acid, 3-[(2-propyn-1-yloxy)amino]-

• Inchi： 1S/C9H8N2O3/c1-2-5-14-11-8-6-10-4-3-7(8)9(12)13/h1,3-4,6,11H,5H2,(H,12,13)
• InChI Key： GENAXBHBVTUACU-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 407.3±55.0 °C(Predicted)
• pka: 1.27±0.36(Predicted)

Additional information on 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid

Research Brief on 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid (CAS: 1852758-98-5): Recent Advances and Applications

3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid (CAS: 1852758-98-5) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in biomedical research.

One of the key areas of interest for 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid is its potential as a pharmacophore in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in improved efficacy and reduced off-target effects. These findings suggest that 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid could serve as a promising scaffold for the development of next-generation anticancer agents.

In addition to its therapeutic potential, recent research has also focused on the synthetic accessibility of 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route that employs click chemistry principles, enabling efficient modification of the compound's alkyne moiety for diverse applications. This methodological advancement has facilitated the rapid generation of analogs for biological screening, accelerating the drug discovery process.

Beyond oncology, emerging studies have explored the compound's utility in infectious disease research. A preprint from BioRxiv (2023) reported that 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid derivatives exhibit potent activity against bacterial efflux pumps, potentially overcoming antibiotic resistance mechanisms. This application aligns with the growing need for novel antimicrobial strategies in the face of rising multidrug-resistant pathogens.

The compound's unique chemical properties have also enabled its use as a molecular probe in chemical biology. Researchers have successfully conjugated 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid to fluorescent tags and affinity labels, allowing for the visualization and isolation of target proteins in complex biological systems. These tools are proving invaluable for understanding disease mechanisms at the molecular level.

Looking forward, the versatility of 3-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid continues to inspire innovative research directions. Current clinical trials are evaluating its derivatives for various indications, while computational studies are predicting new target interactions through in silico modeling. As the scientific community gains deeper insights into this compound's pharmacological profile, its impact on drug discovery and chemical biology is expected to grow significantly in the coming years.